Cas no 58441-58-0 (azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene)

azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene structure
58441-58-0 structure
Product Name:azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene
CAS No:58441-58-0
MF:C22H33NO6
MW:407.500527143478
CID:385162
PubChem ID:173624
Update Time:2025-04-19

azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene Chemical and Physical Properties

Names and Identifiers

    • (E)-2-methylbut-2-enoate
    • 2-methylidenebutanoic acid
    • 2-methylprop-2-enoic acid
    • azanium
    • styrene
    • 58441-58-0
    • azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene
    • Inchi: 1S/C8H8.2C5H8O2.C4H6O2.H3N/c1-2-8-6-4-3-5-7-8;2*1-3-4(2)5(6)7;1-3(2)4(5)6;/h2-7H,1H2;3H,1-2H3,(H,6,7);2-3H2,1H3,(H,6,7);1H2,2H3,(H,5,6);1H3
    • InChI Key: ROGUWRZURHLXKJ-UHFFFAOYSA-N
    • SMILES: OC(C(=C)CC)=O.[O-]C(C(C)=CC)=O.OC(C(=C)C)=O.[NH4+].C1(C=C)C=CC=CC=1

Computed Properties

  • Exact Mass: 407.23089
  • Monoisotopic Mass: 407.230788
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116

Experimental Properties

  • Boiling Point: 145.2°Cat760mmHg
  • Flash Point: 31.1°C
  • PSA: 151.23

azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene Related Literature

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